Cas no 941977-71-5 (2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide)
2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]-4,5-dimethylbenzenesulfonamide
- 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide
-
- Inchi: 1S/C22H30N2O5S/c1-16-12-21(28-4)22(13-17(16)2)30(25,26)23-15-20(24-8-10-29-11-9-24)18-6-5-7-19(14-18)27-3/h5-7,12-14,20,23H,8-11,15H2,1-4H3
- InChI Key: CGKZKXUJOKZPMG-UHFFFAOYSA-N
- SMILES: C1(S(NCC(C2=CC=CC(OC)=C2)N2CCOCC2)(=O)=O)=CC(C)=C(C)C=C1OC
2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2880-3759-2μmol |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-5μmol |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-10μmol |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-20μmol |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-1mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-2mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-3mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-4mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-5mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2880-3759-10mg |
2-methoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-4,5-dimethylbenzene-1-sulfonamide |
941977-71-5 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide
Introduction to 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide (CAS No. 941977-71-5)
The compound 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 941977-71-5, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a sulfonamide moiety linked to a dimethylbenzene core, has garnered considerable attention due to its potential pharmacological applications. The presence of multiple functional groups—such as methoxy and morpholine substituents—enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery.
Recent studies have highlighted the importance of sulfonamide derivatives in the development of therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide suggests that it may interact with biological targets in unique ways, potentially offering novel mechanisms of action. This has prompted researchers to explore its efficacy in various disease models.
In particular, the dimethylbenzene core and the morpholin-4-yl group contribute to the compound's structural complexity and may influence its solubility, bioavailability, and metabolic stability. These features are critical factors in determining the compound's suitability for clinical applications. Preliminary computational studies have suggested that this molecule may exhibit favorable binding affinities to certain enzymes and receptors, which could be exploited for therapeutic purposes.
The methoxyphenyl substituent further enriches the chemical landscape of this compound, providing additional sites for potential interactions with biological systems. Methoxy-substituted aromatic compounds are frequently studied due to their role in modulating enzyme activity and receptor binding. The combination of these features makes 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide a compelling subject for medicinal chemistry research.
Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. The sulfonamide moiety remains a key focus due to its well-documented role in drug design. Its ability to form hydrogen bonds and interact with polar regions of biological targets makes it an invaluable component in medicinal chemistry.
One particularly exciting avenue of investigation involves exploring the compound's potential as an inhibitor of enzymes involved in cancer progression. Sulfonamides have been successfully employed in the development of anticancer drugs, and the unique structure of 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide suggests that it may disrupt critical signaling pathways in tumor cells. Early preclinical studies have shown promising results in cell culture models, indicating that this compound could be a valuable addition to oncology research.
Another area of interest is the compound's potential application in treating inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which can be targeted by sulfonamide derivatives. The presence of both methoxy and morpholine groups may enable this compound to modulate inflammatory responses effectively. Further investigation is needed to elucidate its exact mechanisms of action and assess its therapeutic potential.
The synthesis and characterization of 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide have also provided insights into new synthetic methodologies for constructing complex sulfonamide derivatives. These methodologies could be applied to other drug candidates, streamlining the process of developing novel therapeutics. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into clinical applications.
In conclusion, 2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide (CAS No. 941977-71-5) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research in drug discovery. As scientists continue to explore its pharmacological potential, this compound holds promise for contributing to the development of new therapeutic agents that could address a wide range of diseases.
941977-71-5 (2-methoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-4,5-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)